Cas no 1704346-76-8 (3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol)

• Product Name: 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol
• CAS No: 1704346-76-8
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 5998232
• PubChem ID: 108399290
• Update Time: 2025-10-29

3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol
• EN300-1912708
• 1704346-76-8

• Inchi： 1S/C9H8BrClO/c10-8-4-3-7(2-1-5-12)6-9(8)11/h1-4,6,12H,5H2/b2-1+
• InChI Key： IFQHDZILEGUQSU-OWOJBTEDSA-N
• SMILES： BrC1C=CC(/C=C/CO)=CC=1Cl

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol

Comprehensive Guide to 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol (CAS No. 1704346-76-8): Properties, Applications, and Market Insights

3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol (CAS No. 1704346-76-8) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This bromo-chlorophenyl derivative features a propenol side chain, making it a versatile intermediate for synthesizing complex molecules. With increasing interest in halogenated aromatic compounds, this molecule has gained attention for its unique structural properties and reactivity.

The compound's molecular structure combines a 4-bromo-3-chlorophenyl group with an allylic alcohol moiety, offering dual functionality for further chemical modifications. Researchers often explore its use in cross-coupling reactions, particularly in palladium-catalyzed processes, which are currently trending in medicinal chemistry. The presence of both bromine and chlorine atoms enhances its reactivity in Suzuki-Miyaura coupling reactions, a hot topic in modern organic synthesis.

From a physicochemical perspective, 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol typically appears as a white to off-white crystalline powder at room temperature. Its solubility profile shows moderate dissolution in common organic solvents like dichloromethane and tetrahydrofuran, while being less soluble in water. These properties make it particularly suitable for solution-phase organic reactions, addressing frequent search queries about "water-soluble aromatic alcohols" and "organic reaction solvents."

In pharmaceutical applications, this compound serves as a valuable building block for developing small molecule therapeutics. Recent publications highlight its potential in creating kinase inhibitors, addressing the growing demand for targeted cancer therapies. The bromine substitution at the para position enhances binding affinity to certain biological targets, making it relevant to current discussions about "halogen bonding in drug design."

The agrochemical industry has shown interest in 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol as a precursor for novel pesticides and herbicides. Its structural features align with emerging trends in eco-friendly crop protection agents, responding to increased searches for "sustainable agricultural chemicals." The compound's halogenated aromatic system provides stability against environmental degradation while maintaining biological activity.

Market analysis indicates steady growth in demand for halogenated aromatic intermediates like CAS 1704346-76-8, driven by expanding pharmaceutical R&D budgets worldwide. Suppliers frequently receive inquiries about "bulk quantities of bromo-chloro phenyl compounds," reflecting its commercial importance. The compound's patent landscape shows activity in multiple therapeutic areas, making it a subject of interest for investors tracking "promising chemical intermediates."

Quality control of 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol typically involves HPLC analysis with UV detection, addressing common quality-related search terms. Analytical methods focus on determining purity levels above 98%, with particular attention to residual solvents and byproducts. These specifications meet the stringent requirements of pharmaceutical applications where impurity profiles are critical.

From a safety perspective, standard laboratory precautions apply when handling this compound, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its material safety data sheet recommends avoiding prolonged exposure, aligning with general queries about "safe handling of aromatic alcohols." Storage conditions typically suggest keeping the material in a cool, dry place protected from light.

The synthetic versatility of 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol makes it valuable for academic research as well. Chemistry departments frequently investigate its use in demonstrating electrophilic aromatic substitution and allylic oxidation reactions. These applications respond to educational searches about "demonstration compounds for organic chemistry labs."

Future research directions for CAS 1704346-76-8 may explore its potential in materials science, particularly in developing organic electronic materials. The compound's conjugated system and halogen substituents offer interesting possibilities for charge transport applications, connecting to trending searches about "halogenated organic semiconductors." This expansion into materials chemistry could open new market opportunities beyond traditional pharmaceutical uses.

Environmental fate studies of similar bromo-chloro aromatic compounds suggest moderate persistence in soil systems, with biodegradation being the primary removal mechanism. These characteristics address growing concerns about "environmental impact of halogenated chemicals" while maintaining the compound's utility in controlled applications. Proper disposal methods follow standard protocols for halogenated organic waste.

For researchers sourcing 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol, multiple suppliers offer the compound in various quantities, from milligram to kilogram scales. Procurement specialists often search for "reliable sources of CAS 1704346-76-8," emphasizing the need for consistent quality and documentation. The global supply chain for such specialized intermediates has become more robust in recent years, supporting increased research activity.

In conclusion, 3-(4-bromo-3-chlorophenyl)prop-2-en-1-ol (CAS No. 1704346-76-8) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of halogen substituents and alcohol functionality continues to attract research interest, particularly in drug discovery and agricultural chemistry. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in the chemical research landscape.